Methyl bromoacetate Methyl bromoacetate Methyl bromoacetate is an α-bromo ester. Reactions of the methyl bromoacetate with conjugate base of (methylmethoxycarbene)pentacarbonylchromium yields alkylated carbene complexes.
Methyl bromoacetate appears as a colorless to straw-colored liquid with a sharp penetrating odor. Denser than water and soluble in water. Severly irritates skin and eyes. Toxic by ingestion and inhalation. Used to make vitamins and pharmaceuticals.
Brand Name: Vulcanchem
CAS No.: 96-32-2
VCID: VC21121054
InChI: InChI=1S/C3H5BrO2/c1-6-3(5)2-4/h2H2,1H3
SMILES: COC(=O)CBr
Molecular Formula: C3H5BrO2
Molecular Weight: 152.97 g/mol

Methyl bromoacetate

CAS No.: 96-32-2

Cat. No.: VC21121054

Molecular Formula: C3H5BrO2

Molecular Weight: 152.97 g/mol

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Methyl bromoacetate - 96-32-2

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Description Methyl bromoacetate is an α-bromo ester. Reactions of the methyl bromoacetate with conjugate base of (methylmethoxycarbene)pentacarbonylchromium yields alkylated carbene complexes.
Methyl bromoacetate appears as a colorless to straw-colored liquid with a sharp penetrating odor. Denser than water and soluble in water. Severly irritates skin and eyes. Toxic by ingestion and inhalation. Used to make vitamins and pharmaceuticals.
CAS No. 96-32-2
Molecular Formula C3H5BrO2
Molecular Weight 152.97 g/mol
IUPAC Name methyl 2-bromoacetate
Standard InChI InChI=1S/C3H5BrO2/c1-6-3(5)2-4/h2H2,1H3
Standard InChI Key YDCHPLOFQATIDS-UHFFFAOYSA-N
SMILES COC(=O)CBr
Canonical SMILES COC(=O)CBr
Boiling Point 132.0 °C
141 °C
Colorform Colorless to straw-colored liquid
Melting Point Freezing point: -50 °C

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